Cas no 645393-01-7 (2-(2-phenyl-1,3-thiazol-4-yl)ethan-1-amine)

• Product Name: 2-(2-phenyl-1,3-thiazol-4-yl)ethan-1-amine
• CAS No: 645393-01-7
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• MDL: MFCD08449273
• CID: 3111525
• PubChem ID: 22690260
• Update Time: 2025-04-21

2-(2-phenyl-1,3-thiazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Phenyl-thiazol-4-yl)-ethylamine
• 2-(2-phenyl-1,3-thiazol-4-yl)ethan-1-amine
• CHEMBL156131
• 4-Thiazoleethanamine, 2-phenyl-
• 2-(2-phenylthiazol-4-yl)ethan-1-amine
• AKOS000303356
• SCHEMBL14736420
• G23944
• F1967-1945
• MFCD08449273
• 2-(2-Phenylthiazol-4-yl)ethanamine
• 645393-01-7
• EN300-22369
• 857997-93-4
• 2-(2-phenyl-1,3-thiazol-4-yl)ethanamine
• VS-0208

• MDL： MFCD08449273
• Inchi： 1S/C11H12N2S/c12-7-6-10-8-14-11(13-10)9-4-2-1-3-5-9/h1-5,8H,6-7,12H2
• InChI Key： CISTXXCPQIZSIS-UHFFFAOYSA-N
• SMILES： S1C=C(CCN)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.07211956g/mol
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 362.9±34.0 °C at 760 mmHg
• Flash Point: 173.3±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(2-phenyl-1,3-thiazol-4-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines